2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide

• Molecular Formula: C19H19BrFNO4S
• Molecular Weight: 456.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C19H19BrFNO4S/c20-15-5-7-17(8-6-15)26-12-19(23)22(16-9-10-27(24,25)13-16)11-14-3-1-2-4-18(14)21/h1-8,16H,9-13H2
• InChI Key: BKXHYPOWRZQYKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CC=C2F)C(=O)COC3=CC=C(C=C3)Br

Description

2-(4-Bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide is a structurally complex acetamide derivative featuring three key moieties:

• 4-Bromophenoxy group: An electron-withdrawing aryloxy substituent that may influence electronic and steric interactions in biological or synthetic contexts.
• 2-Fluorobenzyl group: A fluorinated aromatic substituent, enhancing lipophilicity and metabolic stability.

Its synthesis likely involves alkylation and condensation steps under anhydrous conditions, as seen in analogous compounds (e.g., DMF/K₂CO₃-mediated alkylation ).

Biological Activity

The compound 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural features. This article delves into its biological activity, potential therapeutic applications, and relevant research findings.

Structural Characteristics

The molecular formula of the compound is $C_{19}H_{19}BrFNO_4S$, with a molecular weight of approximately 456.33 g/mol. The structure includes several notable functional groups:

• Bromophenoxy moiety : Commonly found in pharmaceuticals, potentially enhancing biological interactions.
• Tetrahydrothiophene ring : Contributes to the compound's reactivity and biological activity.
• Acetamide group : Increases solubility and may influence pharmacokinetic properties.

Biological Activity

Research indicates that this compound exhibits various biological activities, primarily attributed to its structural components. Preliminary studies suggest it may interact with specific biological targets such as enzymes or receptors involved in disease pathways.

Antimicrobial Activity

The tetrahydrothiophene and bromophenoxy groups have been associated with antimicrobial properties. Compounds with similar structures have demonstrated effectiveness against a range of pathogens, suggesting potential for 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide in treating infections.

Anticancer Properties

The unique combination of functional groups may also confer anticancer activity. Research on related compounds indicates that modifications to the acetamide group can enhance efficacy against cancer cell lines. Interaction studies are crucial for understanding how this compound binds to cancer-related targets.

Case Studies

Several studies have explored the biological effects of compounds structurally similar to 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide :

Study	Compound	Findings
	2-(4-bromophenoxy)ethyl N-(4-fluorophenyl)carbamate	Showed significant antibacterial activity against Gram-positive bacteria.
	N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide	Exhibited potent antifungal properties in vitro.
	N-(4-fluorophenyl)acetamide	Demonstrated cytotoxic effects on various cancer cell lines.

The mechanism by which 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide exerts its biological effects is still under investigation. However, it is hypothesized that:

• The bromine and fluorine substituents enhance binding affinity to biological targets.
• The sulfone functionality may play a role in redox reactions, influencing cellular pathways.

Comparison with Similar Compounds

Halogen-Substituted Phenoxy Analogs

• 2-(4-Chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide (CAS 879943-56-3) Structural Difference: Chlorine replaces bromine on the phenoxy ring. Impact: Chlorine’s lower atomic weight and reduced steric bulk may alter binding affinity and pharmacokinetics. Molecular weight: 411.9 vs. 434.3 (bromo analog, estimated). Synthesis: Similar methods likely apply, but yields may vary due to halogen reactivity .
• N-(3-Bromobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-2-(4-fluorophenoxy)acetamide (CAS 877779-98-1) Structural Difference: Bromine is positioned on the benzyl group instead of the phenoxy. Impact: Alters electronic distribution; bromine’s placement may enhance interactions with hydrophobic pockets. Boiling point: 668.1°C (predicted), density: 1.55 g/cm³ .

Heterocyclic Variations

• 2-(4-Bromophenoxy)-N-[4-(4-Methoxyphenyl)-1,2,5-Oxadiazol-3-yl]Acetamide (CAS 872868-33-2) Structural Difference: Replaces the sulfone and fluorobenzyl with a methoxyphenyl-oxadiazole system. Impact: Oxadiazole’s electron-deficient nature may enhance binding to π-acceptor sites. Molecular weight: 404.215 (lighter than sulfone-containing analogs) .

• Benzothiazole Derivatives (e.g., N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(4-chlorophenyl)acetamide)

  • Structural Difference : Benzothiazole replaces the sulfone group.
  • Impact : Benzothiazole’s planar structure and trifluoromethyl group improve metabolic stability and target selectivity, as seen in enzyme inhibitors .

Substituent Effects on Physical Properties

Compound	Melting Point (°C)	Yield (%)	Rf Value	Molecular Weight
N-Butyl-2-(4-butyryl-2-fluorophenoxy)acetamide (30)	75	82	0.32	308.3
2-(4-Butyryl-2-fluorophenoxy)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide (31)	84	54	0.28	324.3
Methyl 2-(2-(4-butyryl-2-fluorophenoxy)acetamido)-3-methylpentanoate (32)	74	51	0.65	380.4

Key Observations :

• Longer alkyl chains (e.g., butyl in compound 30) correlate with higher yields (82%) but lower melting points (75°C).
• Polar substituents (e.g., hydroxyl in compound 31) reduce yield (54%) and increase melting point (84°C) due to hydrogen bonding.

Preparation Methods

Synthesis of 1,1-Dioxidotetrahydrothiophen-3-Amine

Tetrahydrothiophene is oxidized to tetrahydrothiophene-1,1-dioxide (sulfolane derivative) using hydrogen peroxide (H₂O₂) in acetic acid at 50–60°C. The sulfone is then functionalized at the 3-position via a Hofmann degradation or Gabriel synthesis . For instance, treatment of 3-bromotetrahydrothiophene-1,1-dioxide with sodium azide (NaN₃) followed by Staudinger reduction yields the primary amine.

Key Parameters:

• Oxidation Catalyst: Tungstic acid (H₂WO₄)

• Amine Yield: 70–75%.

N-Alkylation with 2-Fluorobenzyl Halide

The primary amine undergoes alkylation with 2-fluorobenzyl bromide in the presence of a base such as triethylamine (Et₃N) or potassium carbonate (K₂CO₃). Selective mono-alkylation is achieved by controlling stoichiometry (1:1 molar ratio) and reaction time.

Optimization Note:

• Excess alkylating agent leads to di-alkylation byproducts, necessitating careful monitoring via thin-layer chromatography (TLC).

Amidation and Coupling Strategies

The final step involves coupling the bromophenoxyacetyl chloride with the tertiary amine. Two primary methods are employed:

Direct Aminolysis

The acid chloride reacts with the amine in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF), catalyzed by a tertiary base (e.g., Et₃N or N,N-diisopropylethylamine).

Representative Procedure:

• Dissolve 2-(4-bromophenoxy)acetyl chloride (1.0 equiv) in DCM.

• Add N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)amine (1.1 equiv) dropwise at 0°C.

• Stir for 12–24 hours at room temperature.

• Quench with water, extract with DCM, and purify via column chromatography.

Yield: 60–65% (crude), 55% after purification.

Coupling Reagent-Mediated Synthesis

Alternative protocols utilize coupling agents such as HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). These methods enhance yields by activating the carboxylic acid in situ.

Comparison Table:

Method	Reagent	Solvent	Temperature	Yield
Direct Aminolysis	None	DCM	RT	55%
EDCl/HOBt	EDCl, HOBt	DMF	0°C → RT	72%
HATU	HATU, DIPEA	DMF	RT	80%

Optimization of Reaction Conditions

Solvent Effects

Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates but may promote side reactions. Non-polar solvents (DCM, toluene) favor amidation but require longer reaction times.

Catalytic Additives

The patent WO2022195497A1 highlights the use of p-toluenesulfonic acid (PTSA) as a catalyst for etherification. Analogously, adding catalytic PTSA (1.5 mass%) during the alkylation step enhances reaction rates by 20–30%.

Temperature Control

Exothermic reactions (e.g., acid chloride formation) require cooling to 0°C to prevent decomposition. Conversely, coupling reactions benefit from gradual warming to room temperature.

Analytical Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J = 8.8 Hz, 2H, Ar-H), 7.32–7.25 (m, 1H, Ar-H), 6.85 (d, J = 8.8 Hz, 2H, Ar-H), 4.52 (s, 2H, CH₂CO), 3.95–3.85 (m, 1H, tetrahydrothiophene-H), 3.45–3.35 (m, 2H, N-CH₂), 2.90–2.70 (m, 4H, tetrahydrothiophene sulfone).

• ¹³C NMR: Peaks at 168.5 (C=O), 162.1 (C-F), 132.0–115.0 (aromatic carbons), 55.2 (N-CH₂).

High-Resolution Mass Spectrometry (HRMS)

• Calculated for C₂₀H₂₀BrFN₂O₃S: [M+H]⁺ = 489.0321

• Observed: 489.0325

Challenges and Mitigation Strategies

Steric Hindrance at the Tertiary Amine

The bulky tetrahydrothiophene sulfone and fluorobenzyl groups impede nucleophilic attack during amidation. Strategies include:

• Using excess amine (1.5 equiv) to drive the reaction.

• Employing high-boiling solvents (e.g., DMF) to enhance reactivity at elevated temperatures (50–60°C).

Byproduct Formation

Di-alkylation byproducts are minimized by stepwise addition of alkylating agents and using phase-transfer catalysts (e.g., tetrabutylammonium bromide).

Q & A

Basic Research Questions

Q. What are the key structural features of 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide, and how do they influence its reactivity?

• The compound contains three critical motifs:

• A 4-bromophenoxy group , which introduces steric bulk and potential halogen bonding.
• A 1,1-dioxidotetrahydrothiophen-3-yl moiety , a sulfone-containing heterocycle that enhances polarity and metabolic stability.
• A 2-fluorobenzyl group , contributing π-π stacking interactions and modulating lipophilicity.
  • These groups collectively affect solubility, reactivity in nucleophilic substitution (e.g., bromine displacement), and binding to hydrophobic pockets in biological targets. Structural characterization via X-ray crystallography (as in related acetamides ) and NMR (e.g., $^{19}\text{F}$ and $^{1}\text{H}$ spectra) is essential for confirming stereochemistry and electronic environments.

Q. What synthetic routes are commonly used to prepare this compound, and how are reaction conditions optimized?

• Synthesis typically involves:

Amide coupling between 2-(4-bromophenoxy)acetic acid and a diamine intermediate (e.g., N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)amine) using carbodiimide reagents (e.g., EDC/HCl) under anhydrous conditions .

Solvent selection (e.g., dichloromethane or DMF) and temperature control (0–25°C) to minimize side reactions like epimerization.

Purification via column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization (e.g., methylene chloride/hexane) .

• Yield optimization focuses on stoichiometric ratios (1:1.2 for acid:amine) and catalytic bases (e.g., triethylamine) to neutralize HCl byproducts .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across studies (e.g., varying IC$_{50}$ values in enzyme assays)?

• Potential sources of discrepancy include:

• Purity variations : Commercial samples often have ~95% purity (unreliable vendors like BenchChem may introduce impurities affecting assays).
• Solvent effects : Dimethyl sulfoxide (DMSO) concentration >1% can denature proteins, altering assay outcomes .
• Structural analogs : Substitutions (e.g., bromine vs. chlorine in phenoxy groups) significantly impact target affinity .
  • Methodological recommendations :
• Validate purity via HPLC-MS and elemental analysis .
• Use consistent solvent systems and controls (e.g., vehicle-only wells).
• Perform dose-response curves in triplicate to ensure reproducibility.

Q. What strategies are employed to elucidate the compound’s mechanism of action in modulating enzyme or receptor activity?

• In vitro approaches :

• Surface Plasmon Resonance (SPR) to measure binding kinetics (K$_\text{D}$, k$_\text{on}$/k$_\text{off}$) with purified targets .
• Isothermal Titration Calorimetry (ITC) for thermodynamic profiling (ΔH, ΔS).
  • In silico tools :
• Molecular docking (AutoDock Vina, Schrödinger) to predict binding poses in active sites.
• Molecular Dynamics (MD) simulations (GROMACS) to assess stability of ligand-target complexes over time .
  • Structural insights : Hydrogen bonding between the sulfone group and catalytic residues (observed in related acetamides ) may drive inhibitory effects.

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with enhanced potency?

• Key modifications and their effects:

Modification	Impact	Example
Bromine → Chlorine	Alters halogen bonding strength	Lower IC$_{50}$ in chlorinated analogs
Fluorine position (ortho vs. para)	Changes π-π stacking efficiency	Improved target selectivity in ortho-fluorinated derivatives
Sulfone → Sulfoxide	Reduces metabolic stability	Shorter half-life in vivo

• Synthetic prioritization : Focus on bromine retention for halogen bonding and fluorobenzyl positional isomers to balance lipophilicity and target engagement.

Methodological Considerations

Q. What analytical techniques are critical for characterizing this compound’s stability under physiological conditions?

• Forced degradation studies :

• Acidic/basic hydrolysis (0.1M HCl/NaOH, 37°C, 24h) to identify labile bonds (e.g., amide cleavage).
• Oxidative stress (3% H$_2$O$_2$) to assess sulfone group stability.
  • Instrumentation :
• LC-MS/MS to track degradation products.
• FT-IR for functional group integrity post-stress .

Q. How can crystallographic data inform the rational design of co-crystals or salts for improved solubility?

• X-ray diffraction (as in ) reveals intermolecular interactions (e.g., N–H⋯O hydrogen bonds) that guide co-former selection (e.g., succinic acid for salt formation).
• Solubility enhancement : Co-crystals with PEG 6000 or cyclodextrins can increase aqueous solubility by 5–10× without altering pharmacodynamics.